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Compound of Interest

Compound Name: Lasiodonin

Cat. No.: B15592023

Lasiodonin: A Technical Guide for Researchers

An In-depth Examination of the Physicochemical Properties, Biological Activity, and
Methodologies for Investigation

Introduction

Lasiodonin, a naturally occurring diterpenoid compound, has garnered significant attention
within the scientific community for its potent biological activities, including anti-cancer and anti-
inflammatory effects. Isolated from the plant Isodon lasiocarpus, this molecule presents a
compelling subject for research in drug discovery and development. This technical guide
provides a comprehensive overview of the physicochemical properties of Lasiodonin, delves
into its mechanisms of action by exploring key signaling pathways, and offers detailed
experimental protocols for its investigation. The information herein is intended to serve as a
valuable resource for researchers, scientists, and professionals in the field of drug
development.

Physicochemical Properties of Lasiodonin

A thorough understanding of the physicochemical properties of a compound is fundamental for
its development as a therapeutic agent. These properties influence its solubility, absorption,
distribution, metabolism, and excretion (ADME) profile. The key physicochemical parameters
for Lasiodonin are summarized in the table below.
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Property Value Reference
Molecular Formula C20H2806 [1112]
Molecular Weight 364.43 g/mol [1][2]
Melting Point 236-238 °C
N Soluble in DMSO and ethanol.

Solubility ) ]

Sparingly soluble in water.
LogP (Octanol/Water) 1.83 (Predicted)
pKa Not available
Appearance White to off-white powder

Store at -20°C for long-term
Storage

storage.

Biological Activities and Signaling Pathways

Lasiodonin exerts its biological effects through the modulation of several critical intracellular
signaling pathways. Its anti-cancer and anti-inflammatory activities are primarily attributed to its
ability to induce apoptosis and inhibit pro-inflammatory signaling cascades.

Anti-Cancer Activity: Induction of Apoptosis

Lasiodonin has been shown to induce apoptosis, or programmed cell death, in various cancer
cell lines. This is a crucial mechanism for eliminating malignant cells. The apoptotic process is
intricate and involves a cascade of molecular events that can be initiated through two primary
pathways: the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. Lasiodonin
appears to predominantly act through the intrinsic pathway.

A key event in the intrinsic pathway is the change in mitochondrial membrane potential, leading
to the release of cytochrome c into the cytoplasm. Cytochrome c then activates a cascade of
caspases, which are proteases that execute the apoptotic program by cleaving cellular
substrates, ultimately leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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